Cas no 1805017-20-2 (Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1805017-20-2
• MF: C₁₀H₇F₅N₂O₅
• MW: 330.165000200272
• CID: 4843970
• Update Time: 2025-05-20

Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H7F5N2O5/c1-21-6(18)2-5-8(22-10(13,14)15)7(17(19)20)4(3-16-5)9(11)12/h3,9H,2H2,1H3
• InChI Key： LXZGORRCNAOYRG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)OC)C(=C1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 2.3
• Topological Polar Surface Area: 94.2

Additional information on Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate

Introduction to Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805017-20-2)

Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate, with the CAS registry number 1805017-20-2, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a methyl ester group at position 2, a nitro group at position 4, a trifluoromethoxy group at position 3, and a difluoromethyl group at position 5. The presence of these substituents endows the molecule with unique electronic and steric properties, making it a valuable substrate for various applications.

The synthesis of Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate involves advanced multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly streamlined the synthesis process, enabling researchers to explore its potential in diverse fields. For instance, the compound's nitro group is known to participate in redox reactions, making it a promising candidate for applications in electrochemistry and energy storage systems.

One of the most notable aspects of this compound is its role in medicinal chemistry. The trifluoromethoxy group is known to enhance lipophilicity and improve bioavailability, while the nitro group can act as a bioisostere for other functional groups in drug design. Recent studies have demonstrated that Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its utility in agrochemicals. The pyridine ring system is commonly found in herbicides and insecticides due to its ability to interact with specific biochemical pathways in pests. The presence of fluorinated substituents further enhances the stability and selectivity of the molecule, making it a strong candidate for next-generation crop protection agents.

From a materials science perspective, Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate has been investigated as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for applications in optoelectronics, where precise control over charge transport and emission characteristics is crucial.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Given its fluorinated substituents, there is growing concern about its persistence in the environment. Studies are underway to assess its biodegradation pathways and potential impact on ecosystems. These findings are critical for ensuring the sustainable use of this compound in industrial applications.

In conclusion, Methyl 5-(difluoromethyl)-4-nitro-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1805017-20-2) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemical development, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.